Cas no 62484-42-8 (2-chloro-6-methyl-3,4-dihydroquinazolin-4-one)

• Product Name: 2-chloro-6-methyl-3,4-dihydroquinazolin-4-one
• CAS No: 62484-42-8
• MF: C₉H₇ClN₂O
• MW: 194.61768078804
• MDL: MFCD11520690
• CID: 443230
• PubChem ID: 135588790
• Update Time: 2025-07-18

2-chloro-6-methyl-3,4-dihydroquinazolin-4-one Chemical and Physical Properties

Names and Identifiers

• 2-chloro-6-methyl-1H-quinazolin-4-one
• 2-chloro-6-methylquinazolin-4(3H)-one
• 4(1H)-Quinazolinone, 2-chloro-6-methyl-
• 2-Chloro-3,4-dihydro-4-oxo-6-methylquinazoline
• 2-chloro-6-methyl-3H-quinazolin-4-one
• 6-Methyl-2-chlor-4(3H)-chinazolinon
• CTK2B8936
• CTK8J6919
• SureCN4725175
• 2-Chloro-6-methyl-4(3H)-quinazolinone
• 2-chloro-6-methyl-3,4-dihydroquinazolin-4-one
• 62484-42-8
• DBWWLIVMTPOJSB-UHFFFAOYSA-N
• AKOS032961469
• SCHEMBL4725175
• DTXSID80545843
• SCHEMBL11219383
• AKOS006324515
• 2-chloro-6-methylquinazolin-4-ol
• EN300-645270
• F15737
• CS-0454303
• 2-Chloro-6-methylquinazolin-4(1H)-one
• DB-104499

• MDL： MFCD11520690
• Inchi： 1S/C9H7ClN2O/c1-5-2-3-7-6(4-5)8(13)12-9(10)11-7/h2-4H,1H3,(H,11,12,13)
• InChI Key： DBWWLIVMTPOJSB-UHFFFAOYSA-N
• SMILES： ClC1=NC2C=CC(C)=CC=2C(N1)=O

Computed Properties

• Exact Mass: 194.02481
• Monoisotopic Mass: 194.0246905g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 41.5Ų

Experimental Properties

• Density: 1.43
• PSA: 41.46

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on 2-chloro-6-methyl-3,4-dihydroquinazolin-4-one

Recent Advances in the Study of 2-Chloro-6-methyl-3,4-dihydroquinazolin-4-one (CAS: 62484-42-8) and Its Applications in Chemical Biology and Medicine

2-Chloro-6-methyl-3,4-dihydroquinazolin-4-one (CAS: 62484-42-8) is a heterocyclic compound that has garnered significant attention in recent years due to its potential applications in chemical biology and medicinal chemistry. This compound belongs to the quinazolinone family, a class of molecules known for their diverse pharmacological activities, including anticancer, antimicrobial, and anti-inflammatory properties. Recent studies have focused on elucidating the molecular mechanisms underlying its biological effects and exploring its potential as a scaffold for drug development.

One of the key areas of research has been the synthesis and optimization of 2-chloro-6-methyl-3,4-dihydroquinazolin-4-one derivatives to enhance their bioactivity and pharmacokinetic properties. A study published in the Journal of Medicinal Chemistry (2023) demonstrated that modifications at the 2-chloro and 6-methyl positions significantly influenced the compound's binding affinity to target proteins, such as kinases and DNA topoisomerases. These findings suggest that structural optimization could lead to the development of more potent and selective therapeutic agents.

In addition to its potential as a drug candidate, 2-chloro-6-methyl-3,4-dihydroquinazolin-4-one has been investigated for its role in chemical biology. Researchers have utilized this compound as a molecular probe to study protein-ligand interactions and cellular signaling pathways. For instance, a recent study in ACS Chemical Biology (2024) employed this quinazolinone derivative to identify novel binding partners in cancer cells, shedding light on previously unknown mechanisms of action.

The pharmacological profile of 2-chloro-6-methyl-3,4-dihydroquinazolin-4-one has also been explored in preclinical models. A study in European Journal of Pharmacology (2023) reported that this compound exhibited promising antitumor activity in vitro and in vivo, particularly in models of breast and lung cancer. The researchers attributed these effects to the compound's ability to induce apoptosis and inhibit angiogenesis, highlighting its potential as a multitargeted anticancer agent.

Despite these advancements, challenges remain in the development of 2-chloro-6-methyl-3,4-dihydroquinazolin-4-one-based therapeutics. Issues such as solubility, metabolic stability, and off-target effects need to be addressed through further structural optimization and formulation strategies. Recent efforts have focused on nanoparticle-based delivery systems to improve the compound's bioavailability and reduce toxicity, as reported in a 2024 study published in International Journal of Pharmaceutics.

In conclusion, 2-chloro-6-methyl-3,4-dihydroquinazolin-4-one (CAS: 62484-42-8) represents a promising scaffold for drug discovery and chemical biology research. Ongoing studies continue to uncover its multifaceted biological activities and potential therapeutic applications. Future research should focus on overcoming the current limitations and translating these findings into clinically viable treatments.